Cas no 59772-31-5 ((2,6-difluorophenyl)thiourea)

(2,6-difluorophenyl)thiourea structure
(2,6-difluorophenyl)thiourea structure
Product Name:(2,6-difluorophenyl)thiourea
CAS No:59772-31-5
MF:C7H6F2N2S
MW:188.197746753693
MDL:MFCD05022144
CID:950660
PubChem ID:24884072
Update Time:2025-04-19

(2,6-difluorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • (2 6-DIFLUOROPHENYL)THIOUREA 97
    • (2,6-difluorophenyl)thiourea
    • 1-(2,6-DIFLUOROPHENYL)-2-THIOUREA
    • (2 6-Difluorophenyl)Thiourea
    • DTXSID70382562
    • (2,6-Difluorophenyl)thiourea, 97%
    • 1-(2,6-Difluorophenyl)thiourea
    • PS-8438
    • MFCD05022144
    • G72486
    • CS-0317490
    • 2,6-difluorophenylthiourea
    • 59772-31-5
    • (2,6-difluoro-phenyl)-thiourea
    • AKOS009156179
    • F8882-1190
    • SCHEMBL1885075
    • MDL： MFCD05022144
    • Inchi： 1S/C7H6F2N2S/c8-4-2-1-3-5(9)6(4)11-7(10)12/h1-3H,(H3,10,11,12)
    • InChI Key： AWPKXPUZILRUDJ-UHFFFAOYSA-N
    • SMILES： S=C(N)NC1C(=CC=CC=1F)F

Computed Properties

  • Exact Mass: 188.02208
  • Monoisotopic Mass: 188.02197570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Melting Point: 155-159 °C (lit.)
  • PSA: 38.05

(2,6-difluorophenyl)thiourea Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

(2,6-difluorophenyl)thiourea Pricemore >>

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(2,6-difluorophenyl)thiourea Suppliers

Amadis Chemical Company Limited
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(CAS:59772-31-5)(2,6-difluorophenyl)thiourea
Order Number:A1168951
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:13
Price ($):178.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:59772-31-5)(2,6-difluorophenyl)thiourea
A1168951
Purity:99%
Quantity:5g
Price ($):178.0
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